Cas no 124276-32-0 (1-(3-Chlorophenyl)cyclopropanecarbonitrile)

• Product Name: 1-(3-Chlorophenyl)cyclopropanecarbonitrile
• CAS No: 124276-32-0
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD01314305
• CID: 135020
• PubChem ID: 15185297
• Update Time: 2025-04-19

1-(3-Chlorophenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)cyclopropanecarbonitrile
• 1-(3-chlorophenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile,1-(3-chlorophenyl)-
• AB08512
• ACMC-1CACU
• AGN-PC-0044A0
• ANW-18224
• CTK4B3826
• SureCN923226
• 1-(3-Chlorophenyl)-1-cyanocyclopropane
• 1-(3-CHLORO-PHENYL)-CYCLOPROPANECARBONITRILE
• SCHEMBL923226
• CS-0090837
• FT-0690649
• MFCD01314305
• DHNLVTGCFXWYFU-UHFFFAOYSA-N
• SY225624
• A890536
• EN300-1984878
• AKOS009266431
• AS-41486
• Cyclopropanecarbonitrile, 1-(3-chlorophenyl)-
• DTXSID00569783
• 124276-32-0
• DB-062231

• MDL： MFCD01314305
• Inchi： 1S/C10H8ClN/c11-9-3-1-2-8(6-9)10(7-12)4-5-10/h1-3,6H,4-5H2
• InChI Key： DHNLVTGCFXWYFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C#N)CC1

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 316.5 ℃ at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.589
• PSA: 23.79000
• LogP: 2.89518

1-(3-Chlorophenyl)cyclopropanecarbonitrile Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：